N-benzyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: N-benzyl-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H15N3OS/c23-18(21-13-14-7-2-1-3-8-14)17-16(22-11-4-5-12-22)15-9-6-10-20-19(15)24-17/h1-12H,13H2,(H,21,23)
• InChI Key: JZBFORWAYRLDJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C(C3=C(S2)N=CC=C3)N4C=CC=C4
• Molecular Formula: C19H15N3OS
• Molecular Weight: 333.4 g/mol

Description

N-benzyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide is a novel compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure, which makes it an attractive candidate for drug development and other scientific research applications. In

Mechanism of Action

The mechanism of action of N-benzyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide is not fully understood. However, it is believed to exert its biological activity by binding to specific proteins or enzymes, thereby inhibiting their function. The exact targets of this compound are still under investigation, but it has been shown to have a potent inhibitory effect on certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
N-benzyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide has been shown to have significant biochemical and physiological effects in various in vitro and in vivo studies. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to decreased cell proliferation. It has also been shown to inhibit the growth of bacterial and fungal cells. However, the exact biochemical and physiological effects of this compound are still being investigated.

Advantages and Limitations for Lab Experiments

N-benzyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields. It has also been shown to have potent biological activity, making it an attractive candidate for drug development and other scientific research applications. However, the limitations of this compound include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of N-benzyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide. One direction is to further investigate its potential as an anticancer agent and to identify its specific targets in cancer cells. Another direction is to study its potential as an antibacterial and antifungal agent and to develop new antibiotics and antifungal drugs based on this compound. Additionally, this compound could be used as a tool compound to study the role of specific proteins in various biological pathways. Finally, the development of new synthetic methods for this compound could lead to the discovery of new derivatives with improved biological activity.

Scientific Research Applications

N-benzyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide has potential applications in various fields, including drug development, chemical biology, and materials science. In drug development, this compound has been shown to have promising anticancer activity against various cancer cell lines. It has also been studied for its potential as an antibacterial and antifungal agent. In chemical biology, N-benzyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide has been used as a tool compound to study the role of specific proteins in various biological pathways. In materials science, this compound has been used to prepare functionalized surfaces for various applications.